Cas no 7528-78-1 (Propanenitrile, 3,3',3''-nitrilotris-)
7528-78-1 structure
Product Name:Propanenitrile, 3,3',3''-nitrilotris-
CAS No:7528-78-1
MF:C9H12N4
MW:176.21838092804
MDL:MFCD00671575
CID:565312
PubChem ID:87577335
Update Time:2025-04-19
Propanenitrile, 3,3',3''-nitrilotris- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3,3',3''-nitrilotris-
- Tris(2-cyanoethyl)amine
- 3-[bis(2-cyanoethyl)amino]propanenitrile
- 3,3',3''-Nitrilotripropionitrile
- Amine, tris(2-cyanoethyl)-
- Propionitrile, 3,3',3''-nitrilotri-
- Propanenitrile, 3,3',3''-nitrilotris-
- 3,3',3''-Nitrilotripropanenitrile
- 3,3,3-Nitrilotripropionitrile
- FYYPYNRGACGNNN-UHFFFAOYSA-N
- 3-(bis(2-cyanoethyl)amino)propanenitrile
- tris(
- A-cyanoethyl)amine
- Tris(beta-cyanoethyl)amine
- NSC61541
- Nitrilotripropionitril
- 3,3''-Nitrilotripropi
- T1577
- InChI=1/C9H12N4/c10-4-1-7-13(8-2-5-11)9-3-6-12/h1-3,7-9H2
- CS-0158482
- 3,3',3''-Nitrilotris[propanenitrile]
- DTXSID7064732
- SCHEMBL65032
- NSC-61541
- 7528-78-1
- MFCD00671575
- 3,3''-Nitrilotripropionitrile
- FYYPYNRGACGNNN-UHFFFAOYSA-
- UNII-XF7HFR7YMX
- Propanenitrile,3',3''-nitrilotris-
- AS-75593
- NSC 61541
- AKOS015836378
- XF7HFR7YMX
- Propionitrile,3',3''-nitrilotri-
- DB-257237
- ethane, 1-cyano-2-(bis-2-cyanoethyl)amino-
- A10994
- TRIS(2-CYANOETHYL)AMINE 99+%
-
- MDL： MFCD00671575
- Inchi： 1S/C9H12N4/c10-4-1-7-13(8-2-5-11)9-3-6-12/h1-3,7-9H2
- InChI Key： FYYPYNRGACGNNN-UHFFFAOYSA-N
- SMILES： N(CCC#N)(CCC#N)CCC#N
Computed Properties
- Exact Mass: 176.10636
- Monoisotopic Mass: 176.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: -0.7
Experimental Properties
- Melting Point: 59.0 to 62.0 deg-C
- Boiling Point: 140°C/10mmHg(lit.)
- PSA: 74.61
- LogP: 1.02944
Propanenitrile, 3,3',3''-nitrilotris- Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H301+H311+H331-H314
- Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
- Hazardous Material transportation number：UN 2923 8/6.1/PG III
- HazardClass：8/6.1
- PackingGroup：III
Propanenitrile, 3,3',3''-nitrilotris- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1577-5g |
Propanenitrile, 3,3',3''-nitrilotris- |
7528-78-1 | 99.0%(T) | 5g |
￥840.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1577-25g |
Propanenitrile, 3,3',3''-nitrilotris- |
7528-78-1 | 99.0%(T) | 25g |
￥2740.0 | 2022-06-10 | |
| abcr | AB250550-5 g |
Tris(2-cyanoethyl)amine, 99%; . |
7528-78-1 | 99% | 5 g |
€150.70 | 2023-07-20 | |
| abcr | AB250550-25 g |
Tris(2-cyanoethyl)amine, 99%; . |
7528-78-1 | 99% | 25 g |
€447.40 | 2023-07-20 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1577-25G |
Tris(2-cyanoethyl)amine |
7528-78-1 | >99.0%(T) | 25g |
¥1720.00 | 2024-04-15 | |
| eNovation Chemicals LLC | D582568-250mg |
TRIS(2-CYANOETHYL)AMINE |
7528-78-1 | 95% | 250mg |
$50 | 2024-05-24 | |
| eNovation Chemicals LLC | D582568-1g |
TRIS(2-CYANOETHYL)AMINE |
7528-78-1 | 95% | 1g |
$123 | 2024-05-24 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1577-5G |
Tris(2-cyanoethyl)amine |
7528-78-1 | >99.0%(T) | 5g |
¥420.00 | 2024-04-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161437-1g |
Propanenitrile, 3,3',3''-nitrilotris- |
7528-78-1 | >99.0%(T) | 1g |
¥135.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161437-25G |
Propanenitrile, 3,3',3''-nitrilotris- |
7528-78-1 | >99.0%(T) | 25g |
¥2160.90 | 2023-08-31 |
Propanenitrile, 3,3',3''-nitrilotris- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
7528-78-1 (Propanenitrile, 3,3',3''-nitrilotris-) Related Products
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